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Compound of Interest

Compound Name: AMT hydrochloride

Cat. No.: B1143389

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation of stock solutions of
alpha-methyltryptamine (AMT) hydrochloride for use in preclinical research settings. Accurate
preparation of stock solutions is critical for ensuring the reproducibility and reliability of
experimental results.

Compound Information

Alpha-methyltryptamine (AMT) is a synthetic tryptamine with psychedelic, stimulant, and
entactogenic effects.[1] It is a non-selective agonist of serotonin receptors, a releasing agent of
serotonin, norepinephrine, and dopamine, and an inhibitor of monoamine oxidase (MAO).[1]
The hydrochloride salt of AMT is a common form used in research due to its increased stability
and solubility in aqueous solutions.

Chemical Properties of AMT Hydrochloride
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Property Value Reference
CAS Number 879-36-7 [2]
Molecular Formula Ci11H14N2 - HCI [2]
Molecular Weight 210.7 g/mol [2]
Appearance Crystalline solid [2]
Purity >98% [2]

Solubility Data

The solubility of AMT hydrochloride in various solvents is a critical factor in the preparation of
stock solutions. The following table summarizes the maximum concentration of AMT
hydrochloride in commonly used laboratory solvents.

Solubility of AMT Hydrochloride

Maximum Maximum
Solvent Concentration Concentration Reference

(mg/mL) (mM)
Dimethylformamide

11 52.2 [2]
(DMF)
Dimethyl sulfoxide

11 52.2 [2]
(DMSO0)
Ethanol 20 94.9 [2]
Phosphate-Buffered

23.7 2]

Saline (PBS, pH 7.2)

Experimental Protocols
Materials and Equipment

 alpha-Methyltryptamine hydrochloride (=98% purity)
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» High-purity solvents (DMSO, DMF, Ethanol, sterile PBS)
o Calibrated analytical balance

 Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

o Vortex mixer

o Optional: Water bath or heat block for gentle warming

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AMT hydrochloride in
DMSO.

o Calculate the required mass:

[¢]

Molecular Weight (MW) of AMT hydrochloride = 210.7 g/mol

[¢]

To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

[e]

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol)

o

Mass (g) = 0.010 mol/L x 0.001 L x 210.7 g/mol = 0.002107 g = 2.107 mg
e Weigh the compound:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.
o Carefully weigh 2.107 mg of AMT hydrochloride into the tube.
e Dissolve the compound:
o Add 1 mL of high-purity DMSO to the tube containing the AMT hydrochloride.

o Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle
warming in a water bath (37°C) may be used to aid dissolution if necessary.
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o Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C in tightly sealed tubes. For short-term storage (a few
days), 4°C may be acceptable, but long-term storage at low temperatures is
recommended to ensure stability.

Protocol for Preparing a 5 mM Stock Solution in PBS
(pH 7.2)

This protocol is suitable for experiments requiring a stock solution in a physiologically relevant
buffer.

Calculate the required mass:

o To prepare 1 mL (0.001 L) of a5 mM (0.005 mol/L) solution:

o Mass (g) = 0.005 mol/L x 0.001 L x 210.7 g/mol = 0.0010535 g = 1.054 mg

Weigh the compound:

o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Accurately weigh 1.054 mg of AMT hydrochloride into the tube.

Dissolve the compound:

o Add 1 mL of sterile PBS (pH 7.2) to the tube.

o Vortex thoroughly until the compound is fully dissolved.

Storage:

o Agueous stock solutions are generally less stable than those in organic solvents. It is
recommended to prepare fresh solutions for each experiment. If short-term storage is
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necessary, store at 4°C for no longer than 24 hours. For longer-term storage, aliquoting
and freezing at -80°C is advisable, though stability should be validated.

Visualization of Experimental Workflow and

Signaling Pathway
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing AMT hydrochloride stock solutions.
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Simplified Signhaling Pathway of AMT

AMT Signaling Pathway
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Caption: Simplified signaling pathway of AMT hydrochloride.

Safety Precautions

AMT hydrochloride is a psychoactive compound and should be handled with appropriate
personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Al
handling should be performed in a well-ventilated area or a fume hood. Consult the Safety Data
Sheet (SDS) for detailed safety information before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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